Cas no 146781-78-4 (2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI))

2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI) structure
146781-78-4 structure
Product Name:2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI)
CAS No:146781-78-4
MF:C9H6N2O
MW:158.15674161911
CID:101024
PubChem ID:57357530
Update Time:2025-04-18

2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI)
    • 2H-pyrrolo[3,2-f][1,2]benzoxazole
    • 2H-Isoxazolo[4,5-f]indole
    • DTXSID70723714
    • 2H-[1,2]OXAZOLO[4,5-F]INDOLE
    • 146781-78-4
    • DB-261170
    • 2h-pyrrolo[3,2-f]-1,2-benzisoxazole
    • Inchi: 1S/C9H6N2O/c1-2-10-8-4-9-7(3-6(1)8)5-11-12-9/h1-5,11H
    • InChI Key: YLAGZBOLCBLICY-UHFFFAOYSA-N
    • SMILES: O1C2=CC3C(C=CN=3)=CC2=CN1

Computed Properties

  • Exact Mass: 158.04808
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.6Ų
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7

Experimental Properties

  • PSA: 33.62
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